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Compound Name: 14:1 cholesteryl ester-d7
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Cat. No.: B15561183

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of 14:1 cholesteryl ester-
d7 (cholesteryl myristoleate-d7) in lipidomics research. This deuterated internal standard is an

essential tool for the accurate quantification of cholesteryl esters (CEs) and for studying their

metabolic pathways in various biological systems. Its application spans from fundamental

research in cellular metabolism to the discovery of disease biomarkers.

Introduction to 14:1 Cholesteryl Ester-d7
14:1 Cholesteryl ester-d7 is a synthetic, stable isotope-labeled version of cholesteryl

myristoleate, a naturally occurring cholesteryl ester. The incorporation of seven deuterium

atoms (d7) on the cholesterol moiety results in a mass shift that allows it to be distinguished

from its endogenous, non-labeled counterpart by mass spectrometry (MS). This property

makes it an ideal internal standard for quantitative lipidomics.[1][2][3] By adding a known

amount of the deuterated standard to a biological sample prior to analysis, variations in sample

preparation, extraction efficiency, and instrument response can be normalized, leading to highly
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accurate and precise quantification of endogenous 14:1 cholesteryl ester and other related

CEs.[1][2]

Applications in Lipidomics
The use of 14:1 cholesteryl ester-d7 is critical in several areas of lipidomics research:

Internal Standard for Accurate Quantification: Its primary role is to serve as an internal

standard in liquid chromatography-mass spectrometry (LC-MS/MS) based lipidomics

workflows for the precise measurement of cholesteryl esters in complex biological matrices

such as plasma, serum, tissues, and cells.[1][2][3]

Cholesterol Metabolism Studies: As a stable isotope tracer, it can be used to investigate the

dynamics of cholesteryl ester metabolism, including synthesis, transport, and hydrolysis.[4]

[5][6] This is crucial for understanding the pathophysiology of diseases associated with

dysregulated cholesterol homeostasis.

Disease Biomarker Discovery: Altered levels of specific cholesteryl esters, including

cholesteryl myristoleate, have been implicated in various diseases such as atherosclerosis,

cancer, and metabolic disorders.[7][8][9] The accurate quantification enabled by 14:1
cholesteryl ester-d7 is vital for identifying and validating these potential biomarkers.[10]

Quantitative Data Presentation
The use of 14:1 cholesteryl ester-d7 as an internal standard allows for the generation of

robust quantitative data. Below are examples of how such data can be presented.

Table 1: Concentration of 14:1 Cholesteryl Ester-d7 in a Commercial Internal Standard

Mixture.

Component Target Concentration (µg/mL)

14:1 cholesteryl-d7 ester 25

This table is based on the information provided for the UltimateSPLASH™ Chol Ester Internal

Standard Mixture.[11]
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Table 2: Hypothetical Quantification of Endogenous Cholesteryl Myristoleate in Human Plasma

using 14:1 Cholesteryl Ester-d7 as an Internal Standard.

Sample Group
Mean Concentration
(ng/mL)

Standard Deviation
(ng/mL)

Healthy Controls (n=50) 150.5 25.2

Disease State X (n=50) 275.8 45.7

This table represents example data and is for illustrative purposes only.

Table 3: Correlation of Cholesteryl Ester Species with Proprotein Convertase Subtilisin/Kexin

Type 9 (PCSK9) in Male Patients with Inflammatory Bowel Disease.[12]

Cholesteryl Ester Species
Spearman Correlation
Coefficient (r)

p-value

CE 14:0 0.45 < 0.05

CE 14:1 0.42 < 0.05

CE 15:1 0.48 < 0.05

CE 16:1 0.39 < 0.05

CE 18:3 0.51 < 0.01

Adapted from a study on inflammatory bowel disease, highlighting the significant correlation of

CE 14:1 with a key metabolic regulator.[12]

Experimental Protocols
Lipid Extraction from Plasma/Serum
This protocol is a modified Folch method suitable for the extraction of cholesteryl esters.[1]

Materials:

Plasma or serum samples
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14:1 Cholesteryl Ester-d7 internal standard solution (in a suitable organic solvent like

chloroform or methanol)

Chloroform

Methanol

0.9% NaCl solution

Centrifuge

Nitrogen evaporator

Procedure:

Thaw plasma/serum samples on ice.

To a 2 mL glass vial, add 50 µL of plasma or serum.

Add a known amount of 14:1 Cholesteryl Ester-d7 internal standard solution. The amount

should be optimized based on the expected endogenous levels and instrument sensitivity.

Add 1 mL of a 2:1 (v/v) chloroform:methanol mixture.

Vortex the mixture vigorously for 1 minute.

Incubate at room temperature for 15 minutes.

Add 200 µL of 0.9% NaCl solution to induce phase separation.

Vortex for 30 seconds.

Centrifuge at 2,000 x g for 10 minutes at 4°C.

Carefully collect the lower organic phase containing the lipids using a glass Pasteur pipette

and transfer to a new glass vial.

Dry the lipid extract under a gentle stream of nitrogen.
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Reconstitute the dried lipid extract in a suitable solvent for LC-MS/MS analysis (e.g., 100 µL

of 2:1 v/v chloroform:methanol).[2]

LC-MS/MS Analysis of Cholesteryl Esters
This protocol provides a general framework for the analysis of cholesteryl esters using a

reverse-phase LC-MS/MS system.[1][2]

Instrumentation:

High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid

Chromatography (UHPLC) system

Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF) equipped with an

electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) source.[13]

LC Conditions:

Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm particle size)

Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate

Mobile Phase B: Isopropanol/Acetonitrile (90:10, v/v) with 0.1% formic acid and 10 mM

ammonium formate

Flow Rate: 0.3 mL/min

Column Temperature: 50°C

Injection Volume: 5 µL

Gradient:

0-2 min: 30% B

2-15 min: Linear gradient to 100% B

15-20 min: Hold at 100% B
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20.1-25 min: Return to 30% B for re-equilibration

MS/MS Conditions (Multiple Reaction Monitoring - MRM):

Ionization Mode: Positive ESI

Precursor Ion for Endogenous 14:1 Cholesteryl Ester (CE 14:1):m/z of [M+NH4]+ or another

suitable adduct.

Product Ion for Endogenous CE 14:1:m/z 369.3 (corresponding to the neutral loss of the

myristoleic acid and water from the cholesterol backbone)

Precursor Ion for 14:1 Cholesteryl Ester-d7:m/z of the corresponding deuterated adduct.

Product Ion for 14:1 Cholesteryl Ester-d7:m/z 376.3 (corresponding to the deuterated

cholesterol backbone fragment)

Collision energy and other source parameters should be optimized for the specific

instrument.

Mandatory Visualizations
Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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